Cas no 314746-70-8 (3,6-dichloro-2-{(4-methylphenyl)sulfanylmethyl}imidazo1,2-apyridine)

3,6-Dichloro-2-{(4-methylphenyl)sulfanylmethyl}imidazo[1,2-a]pyridine is a halogenated heterocyclic compound featuring a fused imidazopyridine core with a thioether-linked 4-methylphenyl substituent. Its structural complexity and functional groups make it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for developing bioactive molecules. The dichloro substitution enhances reactivity for further derivatization, while the sulfanylmethyl group offers versatility in cross-coupling reactions. This compound exhibits potential utility in medicinal chemistry due to its imidazopyridine scaffold, which is known for its pharmacological relevance. High purity and stability under standard conditions ensure consistent performance in research and industrial applications. Suitable for controlled functionalization, it serves as a key building block in targeted molecular design.
3,6-dichloro-2-{(4-methylphenyl)sulfanylmethyl}imidazo1,2-apyridine structure
314746-70-8 structure
Product Name:3,6-dichloro-2-{(4-methylphenyl)sulfanylmethyl}imidazo1,2-apyridine
CAS No:314746-70-8
MF:C15H12Cl2N2S
MW:323.240180015564
CID:6406966
PubChem ID:5057565
Update Time:2025-10-28

3,6-dichloro-2-{(4-methylphenyl)sulfanylmethyl}imidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

    • 3,6-dichloro-2-{(4-methylphenyl)sulfanylmethyl}imidazo1,2-apyridine
    • Oprea1_283942
    • 3,6-dichloro-2-{[(4-methylphenyl)sulfanyl]methyl}imidazo[1,2-a]pyridine
    • 3,6-dichloro-2-((p-tolylthio)methyl)imidazo[1,2-a]pyridine
    • 3,6-dichloro-2-[(4-methylphenyl)sulfanylmethyl]imidazo[1,2-a]pyridine
    • AKOS003615023
    • 314746-70-8
    • SR-01000400996-1
    • F0096-0060
    • SR-01000400996
    • EU-0034893
    • Imidazo[1,2-a]pyridine, 3,6-dichloro-2-[[(4-methylphenyl)thio]methyl]-
    • Inchi: 1S/C15H12Cl2N2S/c1-10-2-5-12(6-3-10)20-9-13-15(17)19-8-11(16)4-7-14(19)18-13/h2-8H,9H2,1H3
    • InChI Key: YJRSSTCIXMHWNO-UHFFFAOYSA-N
    • SMILES: C12=NC(CSC3=CC=C(C)C=C3)=C(Cl)N1C=C(Cl)C=C2

Computed Properties

  • Exact Mass: 322.0098250g/mol
  • Monoisotopic Mass: 322.0098250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 42.6Ų

Experimental Properties

  • Density: 1.36±0.1 g/cm3(Predicted)
  • pka: 4.92±0.50(Predicted)

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Additional information on 3,6-dichloro-2-{(4-methylphenyl)sulfanylmethyl}imidazo1,2-apyridine

Comprehensive Overview of 3,6-Dichloro-2-{(4-methylphenyl)sulfanylmethyl}imidazo[1,2-a]pyridine (CAS No. 314746-70-8)

3,6-Dichloro-2-{(4-methylphenyl)sulfanylmethyl}imidazo[1,2-a]pyridine (CAS No. 314746-70-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the imidazo[1,2-a]pyridine family, a class of nitrogen-containing bicyclic structures known for their diverse biological activities. The presence of dichloro and sulfanylmethyl substituents enhances its potential as a key intermediate in drug discovery and material science applications.

In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged due to their role in developing novel therapeutics. Researchers are particularly interested in compounds like 3,6-dichloro-2-{(4-methylphenyl)sulfanylmethyl}imidazo[1,2-a]pyridine for their potential antimicrobial, anti-inflammatory, and anticancer properties. The compound's unique structure allows for selective interactions with biological targets, making it a valuable candidate for further study.

The synthesis of CAS No. 314746-70-8 involves multi-step organic reactions, including halogenation and sulfanylation, to achieve the desired functionalization. Its chloro and methylphenyl groups contribute to its stability and reactivity, enabling precise modifications for tailored applications. This adaptability aligns with current trends in green chemistry and sustainable synthesis, where efficiency and environmental impact are prioritized.

From an industrial perspective, 3,6-dichloro-2-{(4-methylphenyl)sulfanylmethyl}imidazo[1,2-a]pyridine is often explored as a building block for high-performance materials. Its aromatic and heterocyclic framework lends itself to applications in organic electronics, such as OLEDs and photovoltaic devices. The compound's ability to form stable complexes with metals also opens doors for catalytic and sensor technologies.

Given the growing interest in personalized medicine and targeted drug delivery, imidazo[1,2-a]pyridine derivatives like this compound are frequently discussed in academic and patent literature. Its sulfanylmethyl moiety, in particular, is a focal point for researchers investigating prodrug strategies and enzyme inhibition. These advancements address common search queries such as "imidazo[1,2-a]pyridine drug candidates" and "sulfur-containing heterocycles in medicine."

In summary, 3,6-dichloro-2-{(4-methylphenyl)sulfanylmethyl}imidazo[1,2-a]pyridine (CAS No. 314746-70-8) represents a versatile and scientifically significant compound. Its structural features and functional groups make it a promising subject for ongoing research in pharmaceuticals, materials science, and beyond. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing contemporary challenges in health and technology.

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